Cas no 64090-99-9 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo-)

• Product Name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo-
• CAS No: 64090-99-9
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 508321
• PubChem ID: 124000
• Update Time: 2025-04-19

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo-
• 3-(2-aminoethylsulfanyl)-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• thienamycin
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-aminoethyl)thio)-6-(1-hydroxyethyl)-7-oxo-,
• DTXSID401117448
• 3-[(2-Aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 64090-99-9
• Epithienamycin
• SCHEMBL10033983

• Inchi： 1S/C11H16N2O4S/c1-5(14)8-6-4-7(18-3-2-12)9(11(16)17)13(6)10(8)15/h5-6,8,14H,2-4,12H2,1H3,(H,16,17)
• InChI Key： WKDDRNSBRWANNC-UHFFFAOYSA-N
• SMILES： S(CCN)C1=C(C(=O)O)N2C(C(C(C)O)C2C1)=O

Computed Properties

• Exact Mass: 272.083
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 514°C at 760 mmHg
• Flash Point: 264.7°C
• Refractive Index: 1.662

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Thienamycins